Cas no 1314254-38-0 (1-(4-Iodo-3-methoxyphenyl)ethanone)

• Product Name: 1-(4-Iodo-3-methoxyphenyl)ethanone
• CAS No: 1314254-38-0
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 4937478
• PubChem ID: 92134829
• Update Time: 2025-05-21

1-(4-Iodo-3-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodo-3-methoxyphenyl)ethanone

• Inchi： 1S/C9H9IO2/c1-6(11)7-3-4-8(10)9(5-7)12-2/h3-5H,1-2H3
• InChI Key： XVQOAYPGQSYISC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C)=O)=CC=1OC

Computed Properties

• Exact Mass: 275.96473g/mol
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Additional information on 1-(4-Iodo-3-methoxyphenyl)ethanone

1-(4-Iodo-3-methoxyphenyl)ethanone: A Comprehensive Overview

1-(4-Iodo-3-methoxyphenyl)ethanone, also known by its CAS number 1314254-38-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an iodo group, a methoxy group, and a ketone functional group. The presence of these substituents on the aromatic ring makes it a versatile molecule with potential applications in drug design and synthesis.

The structure of 1-(4-Iodo-3-methoxyphenyl)ethanone consists of a phenyl ring substituted with an iodo group at the para position and a methoxy group at the meta position. The ketone group is attached to the methyl carbon, which is directly connected to the phenyl ring. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the importance of such substituted aromatic ketones in medicinal chemistry. For instance, researchers have explored the role of iodine substitution in enhancing the pharmacokinetic properties of drugs. The iodo group, being a bulky and electronegative substituent, can modulate the lipophilicity and metabolic stability of the compound. Similarly, the methoxy group introduces electron-donating effects, which can influence the molecule's interaction with biological targets.

In terms of synthesis, 1-(4-Iodo-3-methoxyphenyl)ethanone can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized in recent years to improve yield and purity. For example, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

The biological activity of 1-(4-Iodo-3-methoxyphenyl)ethanone has been a focal point of recent research. Preclinical studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in recent literature.

In conclusion, 1-(4-Iodo-3-methoxyphenyl)ethanone represents a valuable compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a promising candidate for further exploration in drug discovery and development.